Cas no 6440-96-6 (3-(3,4-Difluoro-phenyl)-propylamine)

3-(3,4-Difluoro-phenyl)-propylamine structure

6440-96-6 structure

Product Name:3-(3,4-Difluoro-phenyl)-propylamine

CAS No:6440-96-6

Molecular Formula:C₁₀H₁₅NO₂

Molecular Weight:294.69374

CID:519414

PubChem ID:21504288

3-(3,4-Difluoro-phenyl)-propylamine Properties

Names and Identifiers

- 1-Propanamine,2-(3-methoxyphenoxy)-

Computed Properties

Exact Mass: 294.05213
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 181.11
Heavy Atom Count: 13
Complexity: 141
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 44.5A^2

Experimental Properties

PSA: 103.31
Refractive Index: 1.691
Boiling Point: 471.6°C at 760 mmHg
Flash Point: 239°C
Density: 1.482

3-(3,4-Difluoro-phenyl)-propylamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019SLM-50mg	1-[(1-aminopropan-2-yl)oxy]-3-methoxybenzene	6440-96-6	95%	50mg	$185.00	2025-03-03
A2B Chem LLC	AV35786-50mg	1-[(1-aminopropan-2-yl)oxy]-3-methoxybenzene	6440-96-6	95%	50mg	$178.00	2024-04-19
Aaron	AR019STY-50mg	1-[(1-aminopropan-2-yl)oxy]-3-methoxybenzene	6440-96-6	95%	50mg	$211.00	2025-02-08
Enamine	EN300-91793-0.05g	2-(3-methoxyphenoxy)propan-1-amine	6440-96-6	95.0%	0.05g	$135.0	2025-03-21
TRC	D457248-10mg	3-(3,4-Difluoro-phenyl)-propylamine	6440-96-6		10mg	$ 50.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2038668-1g	2-(3-Methoxyphenoxy)propan-1-amine	6440-96-6		1g	￥3637.00

3-(3,4-Difluoro-phenyl)-propylamine Related Literature

1. A novel supramolecular metallogel-based high-resolution anion sensor array†

Qi Lin,Tao-Tao Lu,Xin Zhu,Bin Sun,Qing-Ping Yang,Tai-Bao Wei Chem. Commun., 2015,51, 1635-1638
2. Back cover

Med. Chem. Commun., 2018,9, 189-190
3. Direct determination of lead in alcoholic drinks and waters by flame atomic absorption spectrometry using an atom-trapping technique

J. Anal. At. Spectrom., 1996,11, 265-269
4. Back cover

Chem. Commun., 2007, 2883-2884
5. Simultaneous introduction of various palladium active sites into MOF via one-pot synthesis: Pd@[Cu3−xPdx(BTC)2]n†

Wenhua Zhang,Zhihao Chen,Majd Al-Naji,Penghu Guo,Stefan Cwik,Olesia Halbherr,Yuemin Wang,Martin Muhler,Nicole Wilde,Roger Gläser Dalton Trans., 2016,45, 14883-14887
6. Metal ion-induced dual fluorescent change for aza-crown ether acridinedione-functionalized gold nanorods and quantum dots†

Ranganathan Velu,Nayoun Won,Jungheon Kwag,Sungwook Jung,Jaehyun Hur,Nokyoung Park New J. Chem., 2012,36, 1725-1728
7. Correction: Understanding the role of co-surfactants in microemulsions on the growth of copper oxalate using SAXS

Vaishali Sethi,Surinder K. Mehta,Ashok K. Ganguli,Sonalika Vaidya Phys. Chem. Chem. Phys., 2019,21, 17441-17441
8. Inside back cover

J. Mater. Chem., 2011,21, 7827-7827
9. One-step green synthesis of Cu2O/CuO@rGO composites for ppt level detection of NO2 at room temperature†

Jinjuan Li,Nan Li,Miao Cheng,Tao Wei,Qianqian Liu,Ruirui Wang,Wanfei Li,Yafei Zhang,Bo Liu J. Mater. Chem. C, 2023,11, 12999-13009
10. Van der Waals-like global phase diagrams

Phys. Chem. Chem. Phys., 1999,1, 4225-4231

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